N-methyl-N-[(5-methyl-2-furyl)methyl]-2-(2-pyridinyl)ethanamine

• IUPAC Name: N-methyl-N-[(5-methylfuran-2-yl)methyl]-2-pyridin-2-ylethanamine
• InChI: InChI=1S/C14H18N2O/c1-12-6-7-14(17-12)11-16(2)10-8-13-5-3-4-9-15-13/h3-7,9H,8,10-11H2,1-2H3
• InChI Key: GBHOLGLACQFEML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C)CCC2=CC=CC=N2
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol

Description

N-methyl-N-[(5-methyl-2-furyl)methyl]-2-(2-pyridinyl)ethanamine, commonly known as Mefenorex, is a synthetic compound that belongs to the amphetamine family. It was first synthesized in the 1960s and was initially used as an appetite suppressant. However, due to its potential for abuse and addiction, it is no longer used for this purpose. In recent years, Mefenorex has gained attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

Mefenorex acts as a central nervous system stimulant by increasing the release of dopamine and norepinephrine in the brain. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their availability in the synaptic cleft.
Biochemical and Physiological Effects:
Mefenorex has been shown to increase locomotor activity and improve cognitive function in animal models. It also has neuroprotective effects and has been shown to reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using Mefenorex in lab experiments is its ability to cross the blood-brain barrier, allowing for direct effects on the central nervous system. However, its potential for abuse and addiction must be taken into consideration when conducting research with this compound.

Future Directions

1. Investigating the potential use of Mefenorex in the treatment of neurodegenerative disorders such as Alzheimer's disease.
2. Studying the effects of Mefenorex on the immune system and its potential use in the treatment of autoimmune disorders.
3. Investigating the potential use of Mefenorex as a cognitive enhancer in healthy individuals.
4. Studying the long-term effects of Mefenorex use on the brain and behavior.
5. Investigating the potential use of Mefenorex in combination with other drugs for the treatment of psychiatric disorders.

Scientific Research Applications

Mefenorex has been studied for its potential use in the treatment of various neurological and psychiatric disorders, including Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and depression. It has also been investigated for its potential as a cognitive enhancer and for its neuroprotective properties.